Cas no 2229348-52-9 (2-(azidomethyl)-2,3-dihydro-1H-indene)

• Product Name: 2-(azidomethyl)-2,3-dihydro-1H-indene
• CAS No: 2229348-52-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6602606
• PubChem ID: 151192022
• Update Time: 2025-06-18

2-(azidomethyl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-2,3-dihydro-1H-indene
• 2229348-52-9
• EN300-1738787

• Inchi： 1S/C10H11N3/c11-13-12-7-8-5-9-3-1-2-4-10(9)6-8/h1-4,8H,5-7H2
• InChI Key： NGNCKVDZRDKXEA-UHFFFAOYSA-N
• SMILES： N(CC1CC2C=CC=CC=2C1)=[N+]=[N-]

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(azidomethyl)-2,3-dihydro-1H-indene

Introduction to 2-(Azidomethyl)-2,3-Dihydro-1H-Indene (CAS No. 2229348-52-9)

2-(Azidomethyl)-2,3-dihydro-1H-indene (CAS No. 2229348-52-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its indene core and an azide functional group attached to a methyl moiety, making it a valuable building block for the synthesis of complex molecules.

The chemical structure of 2-(azidomethyl)-2,3-dihydro-1H-indene consists of a seven-membered ring with a double bond between the first and second carbon atoms, forming the indene core. The azide group (-N₃) is attached to a methyl group, which is itself bonded to the second carbon atom of the indene ring. This arrangement provides a stable platform for further chemical modifications, enabling researchers to explore its potential in drug discovery and materials development.

In the realm of medicinal chemistry, 2-(azidomethyl)-2,3-dihydro-1H-indene has shown promise as a precursor for the synthesis of bioactive compounds. The azide functional group can undergo various transformations, such as click chemistry reactions, which are widely used in the synthesis of peptidomimetics and other biologically active molecules. Recent studies have demonstrated that compounds derived from this scaffold exhibit potent biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

One notable application of 2-(azidomethyl)-2,3-dihydro-1H-indene is in the development of targeted drug delivery systems. The azide group can be used to conjugate this compound with targeting ligands or other functional groups, enhancing its specificity and efficacy. For instance, researchers have successfully synthesized conjugates of this compound with peptides that target specific receptors on cancer cells, leading to improved therapeutic outcomes in preclinical studies.

In addition to its applications in medicinal chemistry, 2-(azidomethyl)-2,3-dihydro-1H-indene has also found use in materials science. The azide functional group can participate in various polymerization reactions, making it a valuable monomer for the synthesis of functional polymers. These polymers have been explored for their potential in applications such as drug delivery systems, sensors, and coatings. Recent advancements in polymer chemistry have led to the development of novel materials with enhanced properties using this compound as a building block.

The synthesis of 2-(azidomethyl)-2,3-dihydro-1H-indene typically involves multi-step procedures that ensure high yields and purity. One common approach involves the reaction of 1-indanone with an azide source under appropriate conditions to form the desired product. The choice of reagents and reaction conditions can significantly influence the efficiency and selectivity of the synthesis process. Researchers are continually optimizing these methods to improve scalability and cost-effectiveness.

The stability and reactivity of 2-(azidomethyl)-2,3-dihydro-1H-indene make it an attractive candidate for various chemical transformations. Its ability to undergo click reactions with alkyne derivatives has been extensively studied and utilized in both academic and industrial settings. These reactions are known for their high efficiency and mild reaction conditions, making them ideal for synthesizing complex molecules with high functional group tolerance.

In conclusion, 2-(azidomethyl)-2,3-dihydro-1H-indene (CAS No. 2229348-52-9) is a multifaceted compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure and functional groups provide a robust platform for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.